Cas no 65156-70-9 (1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 65156-70-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 522949
• PubChem ID: 4386080
• Update Time: 2025-04-19

1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2-butyl-2,4-dihydro-5-methyl-
• 2-BUTYL-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 2-butyl-5-methyl-4H-pyrazol-3-one
• 1-Butyl-3-methyl-2-pyrazolin-5-one
• AC1N9IHA
• AC1Q2WZP
• CTK5C2277
• HMS1548O02
• SureCN4664754
• TimTec1_005238
• 1-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD02293139
• Inchi： 1S/C8H14N2O/c1-3-4-5-10-8(11)6-7(2)9-10/h3-6H2,1-2H3
• InChI Key： URLKJZYEIINRBY-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1CCCC

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 1

Experimental Properties

• Density: 1.07
• Boiling Point: 215.2°C at 760 mmHg
• Flash Point: 84°C
• Refractive Index: 1.529
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones